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‘ Compound of Interest

Compound Name: 3-Chloro-5-nitrobenzaldehyde

Cat. No.: B1357114

3-Chloro-5-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a pivotal intermediate in synthetic organic chemistry.[1] Its molecul:

Physicochemical & Structural Properties

A thorough understanding of a compound's physical properties is fundamental to its effective use in a laboratory setting. The key properties of 3-Chla

Property

CAS Number

Molecular Formula

Molecular Weight

Appearance

Purity

Boiling Point

Topological Polar Surface Area

Storage Conditions

graph "chemical structure" {
layout=neato;

node [shape=plaintext];

edge [color="#202124"1;

// Benzene Ring
nl [label="C"];
n2 [label="C"1;
n3 [label="C"];
n4d [label="C"];
n5 [label="C"];
n6 [label="C"];

// Double bonds

nl -- n2 [style=bold];
n3 -- n4 [style=bold];
n5 -- n6 [style=bold];

// Single bonds in ring
n2 -- n3;
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n4 -- n5;
né -- nl;

// Substituents

nl sub [label="C"];

nl H [label="H", pos="1.2,0.5!"];
nl 0 [label="0", po0s="2.0,0!"];

n3 sub [label="Cl", color="#34A853"];

n5 sub N [label="N+"1;
n5 sub 01 [label="0-", pos="0,-1.2!"];
n5 sub 02 [label="0-", pos="1.2,0!"];

// Connections

nl -- nl sub;

nl sub -- nl H;

nl sub -- nl 0 [style=bold];

n3 -- n3 sub;

n5 -- n5 sub N;
n5 sub N -- n5 sub 01;
n5 sub N -- n5 sub 02 [style=bold];

// Positioning

nl [pos="0,1.5!"];

n2 [pos="-1.3,0.75!"1;
n3 [pos="-1.3,-0.75!"1;
n4 [pos="0,-1.5!"];

n5 [pos="1.3,-0.75!"1;
né [pos="1.3,0.75!"1;

nl sub [pos="0,3.0!"1;

n3 sub [pos="-2.6,-1.5!"];

n5 sub N [pos="2.6,-1.5!"];

}graphy (TLC).

5. Work-up and Isolation: Carefully and slowly pour the reaction mixture onto a large volume of crushed ice
6. Collect the solid product by vacuum filtration and wash thoroughly with cold water until the filtrate is
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digraph "synthesis workflow" {
graph [splines=ortho, nodesep=0.6];
node [shape=box, style="rounded,filled", fontname="Arial", fontcolor="#202124", fillcolor="#F1F3F4"];
edge [color="#5F6368"1];

subgraph "cluster reaction" {
label = "Reaction Phase";
style = "filled";
color = "#EBFOFE";
node [fillcolor="#FFFFFF"];

start [label="3-Chlorobenzaldehyde\n+ Conc. H2504"];
reagent [label="Add Nitrating Mixture\n(HNOs/H2S04)"1;
condition [label="Maintain Temp < 10°C\nStir for 2-3h"];

start -> reagent [label="Slow Addition"];
reagent -> condition;

subgraph "cluster workup" {
label = "Work-up & Isolation”;
style = "filled";
color = "#EGF4EA";
node [fillcolor="#FFFFFF"];

quench [label="Pour onto Crushed Ice"];
filtrate [label="Vacuum Filtration"];
wash [label="Wash with Cold Water"];

quench -> filtrate;
filtrate -> wash;

subgraph "cluster_purification" {
label = "Purification";
style = "filled";
color = "#FEF7E0Q";
node [fillcolor="#FFFFFF"];

crude [label="Crude Product\n(Isomer Mixture)"];
purify [label="Suspension/Slurry Method"];
final [label="Pure 3-Chloro-5-nitrobenzaldehyde", shape=ellipse, style="filled", fillcolor="#D4EDDA"];

crude -> purify;

purify -> final;

condition -> quench [lhead=cluster workup, ltail=cluster reaction, minlen=2];
wash -> crude [minlen=2];

}

Caption: General workflow for the synthesis and purification.
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Purification Protocol: Isomer Separation by Suspension

Separating the desired 3-chloro-5-nitrobenzaldehyde from its isomers is critical. A suspension or slurry meth

[6117]

Solvent Preparation: Prepare a solvent mixture, for example, methanol and water (1:1 v/v).

Suspension: Place the crude, dried product in an Erlenmeyer flask. Add the solvent system (e.g., 5-10 mL pel

Stirring: Stir the resulting slurry vigorously at room temperature for 30-60 minutes. The undesired isomers

Isolation: Collect the purified solid by vacuum filtration.

Washing: Wash the filter cake with a small amount of the cold solvent mixture to remove residual dissolved :

Drying: Dry the product in a vacuum oven to yield high-purity 3-Chloro-5-nitrobenzaldehyde.

Spectroscopic Characterization: Confirming Identity and Purity
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Rigorous characterization is essential to confirm the structure and purity of the final product. The followin
[81191110]

| Technique | Expected Observations |

R IR

| *H NMR | Aldehyde Proton (CHO): Singlet, 6 = 10.0-10.5 ppm. Aromatic Protons (Ar-H): Three signals in the &
| *3C NMR | Aldehyde Carbonyl (C=0): & = 185-195 ppm. Aromatic Carbons (C-NO:2): & = 148-152 ppm. Aromatic Car
| IR Spectroscopy | C=0 Stretch (Aldehyde): Strong absorption band at ~1700-1715 cm-*. N-O Stretch (Nitro, As
| Mass Spectrometry (EI) | Molecular Ion [M]*: Peak at m/z 185. Isotope Peak [M+2]*: Peak at m/z 187 (approx.

Applications in Drug Discovery and Development

3-Chloro-5-nitrobenzaldehyde is not merely a laboratory curiosity; it is a workhorse intermediate in the synt

Role as a Precursor to Heterocyclic Scaffolds

In pharmaceutical research, it is frequently used to construct heterocyclic systems that form the core of man
[21111]
The aldehyde group provides a reactive handle for condensation with nucleophiles like diamines, while the nit

Caption: Role as a precursor in synthesizing benzimidazole scaffolds.

Safety, Handling, and Storage

As with any active chemical reagent, proper safety protocols must be strictly followed when handling 3-Chloro
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Hazard Identification: The compound is classified as harmful and an irritant.
[4] * H302: Harmful if swallowed.
*  H315: Causes skin irritation.
[4] * H319: Causes serious eye irritation.
[4] *  H335: May cause respiratory irritation.
[4]* Precautionary Measures:

P261: Avoid breathing dust.

[41112] *  P280: Wear protective gloves, eye protection, and face protection.
[12] *

*

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact le
Handling: A1l manipulations should be performed in a well-ventilated chemical fume hood. Avoid generat

Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability, storage at 2-8°(
[1115]

Conclusion

3-Chloro-5-nitrobenzaldehyde (CAS: 22233-54-1) is a strategically important chemical intermediate whose value
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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